Cas no 2229340-33-2 ({2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropyl}methanamine
• CAS No: 2229340-33-2
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6449651
• PubChem ID: 165853395
• Update Time: 2025-10-17

{2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropyl}methanamine
• EN300-1999981
• 2229340-33-2
• {2,2-dimethyl-3-[2-(pyrrolidin-1-yl)ethyl]cyclopropyl}methanamine

• Inchi： 1S/C12H24N2/c1-12(2)10(11(12)9-13)5-8-14-6-3-4-7-14/h10-11H,3-9,13H2,1-2H3
• InChI Key： GBRUKDNAHOCXQY-UHFFFAOYSA-N
• SMILES： N1(CCCC1)CCC1C(CN)C1(C)C

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Additional information on {2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropyl}methanamine

Comprehensive Overview of {2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropyl}methanamine (CAS No. 2229340-33-2): Properties, Applications, and Research Insights

The compound {2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropyl}methanamine, identified by its CAS No. 2229340-33-2, is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate molecular architecture, featuring a cyclopropyl core substituted with a pyrrolidine moiety and a methanamine functional group. This combination of structural elements contributes to its potential as a versatile intermediate or active ingredient in drug discovery.

In recent years, the scientific community has shown growing interest in cyclopropyl-containing compounds due to their conformational rigidity and metabolic stability. The presence of the pyrrolidin-1-yl group in CAS No. 2229340-33-2 further enhances its pharmacological relevance, as this structural motif is commonly found in bioactive molecules targeting neurological and cardiovascular systems. Researchers frequently search for "pyrrolidine derivatives in drug design" and "cyclopropylamine applications," highlighting the compound's relevance to current medicinal chemistry trends.

The 2,2-dimethyl substitution pattern on the cyclopropane ring of this compound provides exceptional steric protection, making it resistant to enzymatic degradation—a property highly sought after in prodrug development. This characteristic aligns with the pharmaceutical industry's focus on "metabolically stable drug candidates" and "improving drug half-life," which are among the most searched terms in pharmacological optimization studies. The compound's methanamine terminus offers additional versatility for further chemical modifications or salt formation.

From a synthetic chemistry perspective, CAS No. 2229340-33-2 presents interesting challenges and opportunities. The construction of its quaternary carbon center adjacent to the cyclopropane ring requires specialized synthetic strategies, making it a valuable case study for advanced organic chemistry students and researchers investigating "sterically hindered compound synthesis." The compound's molecular complexity also makes it an excellent subject for computational chemistry studies, particularly in "molecular docking simulations" and "conformational analysis."

In material science applications, the rigid cyclopropyl scaffold of this compound has potential utility in the development of advanced polymers with unique mechanical properties. Researchers exploring "high-performance polymer additives" or "thermally stable materials" may find the structural features of {2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropyl}methanamine particularly intriguing. The compound's amine functionality allows for covalent incorporation into polymer backbones or surface modifications.

Analytical characterization of CAS No. 2229340-33-2 presents specific challenges due to its structural complexity. Modern techniques such as high-resolution mass spectrometry and multidimensional NMR are essential for complete structural elucidation. These aspects connect to frequently searched terms like "complex molecule characterization" and "advanced analytical techniques," reflecting the compound's value in analytical method development.

The safety profile and environmental impact of {2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropyl}methanamine remain areas of active investigation, consistent with the growing emphasis on "green chemistry principles" and "sustainable pharmaceutical development." Researchers are particularly interested in understanding its biodegradation pathways and potential metabolic products, topics that align with current regulatory requirements and public health concerns.

As research continues, CAS No. 2229340-33-2 may find applications beyond its current scope. The compound's unique combination of structural features makes it a promising candidate for exploration in multiple scientific disciplines, from medicinal chemistry to materials engineering. Its study contributes valuable insights to broader scientific questions about "structure-activity relationships" and "molecular design principles," which remain central topics in contemporary chemical research.